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Compound of Interest

Compound Name: Zhebeirine

Cat. No.: B8118302 Get Quote

Essential Safety and Handling Guide for
Zebularine
Note: The initial request for "Zhebeirine" has been interpreted as a likely misspelling of

"Zebularine." All information provided pertains to Zebularine.

This document provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Zebularine. The following

procedural guidance is intended to ensure safe laboratory practices and minimize exposure

risks.

Personal Protective Equipment (PPE)
When handling Zebularine, a comprehensive approach to personal protection is essential to

prevent contact, inhalation, and ingestion. The required PPE may vary based on the specific

procedure and the quantity of the substance being handled.

Standard Laboratory Operations:

For routine procedures involving small quantities of Zebularine under well-ventilated conditions,

the following PPE is recommended:

Gloves: Wear appropriate chemical-resistant gloves. Nitrile gloves are a suitable option.[1]

Gloves should be worn for all activities involving chemotherapy drugs, including
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compounding and administration.[1]

Eye Protection: Safety glasses with side shields should be worn to protect against splashes.

Lab Coat: A standard lab coat should be worn to protect street clothing and skin from

contamination.

Operations with Higher Exposure Risk:

For procedures with a higher risk of aerosol generation or when handling larger quantities,

more stringent PPE is required:

Respiratory Protection: In situations where dust may be generated or adequate ventilation is

not available, a NIOSH-approved respirator is warranted.[2]

Enhanced Eye Protection: Safety goggles are recommended to provide a better seal around

the eyes.[2]

Body Protection: A long-sleeved, impervious gown provides greater protection than a

standard lab coat.[1] For extensive handling, consider double-gloving, with one pair under

the gown cuff and the other over it.[1]

Quantitative Safety Data
While specific occupational exposure limits (OELs) for Zebularine have not been established,

the following table summarizes key quantitative data from toxicity and in vitro studies. This

information can help in risk assessment and experimental planning.
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Data Point Value and Conditions Source

Toxicity in Dogs

A daily dose of 4 mg/kg

resulted in Grade 4

neutropenia. A 4 mg/kg dose

every 21 days was well-

tolerated.[3]

[3]

Toxicity in Mice

Minimally toxic, with an

average maximum weight loss

of 11% at a dose of 1000

mg/kg.[4] Low toxicity even

after prolonged administration.

[5]

[4][5]

IC50 in Breast Cancer Cells

Approximately 100 µM in

MDA-MB-231 cells and 150

µM in MCF-7 cells after 96

hours of exposure.[6]

[6]

IC20 in Various Cell Lines

20 µM (TK6), 10 µM (Jurkat),

20 µM (KG-1), and 5 µM

(HCT116) for reducing cell

proliferation.[5]

[5]

Solubility in PBS (pH 7.2) Approximately 10 mg/mL.[7] [7]

Solubility in DMSO 14 mg/mL.[7] [7]

Solubility in Ethanol 0.25 mg/mL.[7] [7]

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of Zebularine

and ensuring a safe laboratory environment.

Handling:

Use industrial hygiene practices to control hazardous materials.[2]
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Avoid raising and breathing dust; ensure adequate ventilation.[2]

Keep away from foodstuffs, beverages, and feed.[2]

Wash hands thoroughly after handling.[2]

Remove all soiled and contaminated clothing immediately.[2]

Storage:

Keep the container tightly sealed in a dry, well-ventilated area.[2]

Store at -20°C.[2][7]

Protect from heat and store away from oxidizing agents.[2]

Disposal Plan
Contaminated materials and waste should be handled and disposed of in a manner that

minimizes environmental release and complies with all applicable regulations.

Spills: In case of a spill, contain it and collect the material as appropriate. Sweep up and

shovel the spilled solid.[2] Avoid raising dust and ensure adequate ventilation.[2]

Waste Disposal: Transfer waste to a designated chemical waste container in accordance

with local regulations.[2] Do not let the product enter drains.[2]

Experimental Protocols
The following are general protocols for the preparation of Zebularine for in vitro and in vivo

studies, based on published research.

Preparation of Stock Solutions:

Zebularine can be dissolved in various solvents. For a stock solution, dissolve the crystalline

solid in a solvent of choice, which should be purged with an inert gas.[7]

DMSO: A common solvent for creating a concentrated stock solution.
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PBS (pH 7.2): For aqueous solutions, Zebularine can be directly dissolved in PBS. It is not

recommended to store aqueous solutions for more than one day.[7]

For biological experiments, further dilutions from the stock solution into aqueous buffers or

isotonic saline should be made. Ensure the residual amount of organic solvent is

insignificant.[7]

In Vivo Administration:

For oral gavage or intraperitoneal injection in mice, Zebularine can be dissolved in a 0.45%

saline solution.[4][6]

Mechanism of Action: cGAS-STING Pathway
Zebularine acts as a DNA methyltransferase (DNMT) inhibitor.[5][8] One of its key mechanisms

involves the upregulation of the STING (Stimulator of Interferon Genes) pathway, which

enhances anti-tumor immunity.[9] Zebularine treatment leads to the demethylation of the

STING gene promoter, increasing its expression.[9] This sensitizes the cGAS-STING pathway

to DNA stimulation, leading to an increased interferon response.[9]
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Caption: Zebularine inhibits DNMT, increasing STING expression and enhancing the anti-tumor

interferon response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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